Cas no 942012-07-9 (N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide)

N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-thiophen-2-ylethyl]oxamide
- N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide
-
- Inchi: 1S/C17H20N4O3S/c1-21(2)13(14-4-3-9-25-14)10-19-16(23)17(24)20-12-7-5-11(6-8-12)15(18)22/h3-9,13H,10H2,1-2H3,(H2,18,22)(H,19,23)(H,20,24)
- InChI Key: OGKZUBDXHLQZLY-UHFFFAOYSA-N
- SMILES: C(NCC(N(C)C)C1SC=CC=1)(=O)C(NC1=CC=C(C(=O)N)C=C1)=O
N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2880-1780-20μmol |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 20μl |
$79.0 | 2023-04-30 | |
Life Chemicals | F2880-1780-1mg |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 1mg |
$54.0 | 2023-04-30 | |
Life Chemicals | F2880-1780-40mg |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 40mg |
$140.0 | 2023-04-30 | |
Life Chemicals | F2880-1780-10μmol |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 10μl |
$69.0 | 2023-04-30 | |
Life Chemicals | F2880-1780-20mg |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 20mg |
$99.0 | 2023-04-30 | |
Life Chemicals | F2880-1780-15mg |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 15mg |
$89.0 | 2023-04-30 | |
Life Chemicals | F2880-1780-25mg |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 25mg |
$109.0 | 2023-04-30 | |
Life Chemicals | F2880-1780-10mg |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 10mg |
$79.0 | 2023-04-30 | |
Life Chemicals | F2880-1780-30mg |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 30mg |
$119.0 | 2023-04-30 | |
Life Chemicals | F2880-1780-3mg |
N'-(4-carbamoylphenyl)-N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]ethanediamide |
942012-07-9 | 90%+ | 3mg |
$63.0 | 2023-04-30 |
N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide Related Literature
-
Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
-
Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
-
Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
Additional information on N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide
Introduction to N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 942012-07-9)
N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide, a compound with the CAS number 942012-07-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural features of this molecule, particularly the presence of a carbamoylphenyl group and a thiophen-2-yl moiety, contribute to its distinctive chemical properties and biological activities.
The synthesis and characterization of N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide have been extensively studied in recent years. The incorporation of the dimethylamino group into the molecular structure enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological investigation. This compound has been synthesized through multi-step organic reactions, involving the careful selection of reagents and catalysts to ensure high yield and purity.
One of the most compelling aspects of N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide is its potential as an intermediate in the development of novel therapeutic agents. Recent studies have highlighted its role in inhibiting specific enzymatic pathways that are implicated in various diseases, including cancer and neurodegenerative disorders. The carbamoylphenyl group, in particular, has been shown to interact with biological targets in a manner that promotes selective binding and activity.
The thiophen-2-yl moiety adds another layer of complexity to the compound's biological profile. Thiophene derivatives are well-known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. In N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide, this group likely contributes to the molecule's ability to modulate cellular processes at multiple levels.
In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on key enzymes involved in disease progression. For instance, it has shown promise in reducing the activity of kinases that are overexpressed in certain types of cancer. The combination of the carbamoylphenyl and thiophen-2-yl groups appears to synergize, enhancing the compound's binding affinity and efficacy.
The pharmacokinetic properties of N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide have also been thoroughly evaluated. Its favorable solubility profile allows for efficient absorption and distribution throughout the body, while its metabolic stability ensures prolonged half-life. These characteristics make it a promising candidate for oral administration, which would greatly improve patient compliance compared to injectable therapies.
Ongoing research is focused on optimizing the synthetic routes for this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential in combination therapies, where it may be used alongside other drugs to enhance overall treatment efficacy. The development of novel drug candidates often involves such combinations, leveraging the synergistic effects of multiple compounds.
The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide is currently undergoing preclinical studies to assess its toxicity profile and confirm its therapeutic potential before moving into human clinical trials. These studies are crucial for understanding how the compound behaves within living organisms and for identifying any potential side effects.
The impact of this research extends beyond academic circles, as it holds significant implications for drug discovery and development industries. Companies specializing in pharmaceuticals are increasingly investing in innovative compounds like N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide due to their potential to address unmet medical needs. The integration of advanced chemical synthesis techniques with computational modeling has accelerated the discovery process, enabling researchers to design more effective molecules with greater precision.
In conclusion, N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 942012-07-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of medical conditions.
942012-07-9 (N'-(4-carbamoylphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylethanediamide) Related Products
- 922874-25-7(1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea)
- 1864125-83-6(1-(5-amino-2-fluorophenyl)pentan-1-one)
- 149910-78-1(Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl-)
- 1956436-11-5((1R)-1-(3-fluoro-4-nitrophenyl)ethan-1-ol)
- 2172437-99-7(2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid)
- 1261646-33-6(2-Chloro-4-(difluoromethyl)benzonitrile)
- 2034277-17-1(4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine)
- 1804768-95-3(2-(Aminomethyl)-4-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine)
- 1820704-65-1(ethyl 2-amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate)
- 2137843-12-8(Cyclohexanesulfonamide, N,3,4-trimethyl-)




